6-isopropyl-2-phenyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C16H19N3O
• Molecular Weight: 269.34 g/mol
• IUPAC Name: 2-phenyl-6-propan-2-yl-3,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-one
• InChI: InChI=1S/C16H19N3O/c1-11(2)19-9-8-14-13(10-19)16(20)18-15(17-14)12-6-4-3-5-7-12/h3-7,11H,8-10H2,1-2H3,(H,17,18,20)
• InChI Key: GCJKTHKRYZWZKM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC2=C(C1)C(=O)NC(=N2)C3=CC=CC=C3

Description

6-isopropyl-2-phenyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one is a heterocyclic compound that belongs to the pyrido[4,3-d]pyrimidine family

Preparation Methods

The synthesis of 6-isopropyl-2-phenyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one typically involves multi-step reactions starting from pyridine and pyrimidine derivatives. One common synthetic route involves the condensation of 2-aminopyridine with a suitable aldehyde or ketone, followed by cyclization and further functionalization to introduce the isopropyl and phenyl groups . Industrial production methods may involve optimized reaction conditions to increase yield and purity, such as the use of specific catalysts and controlled temperature and pressure conditions .

Chemical Reactions Analysis

6-isopropyl-2-phenyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxo derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced pyrido[4,3-d]pyrimidine derivatives.

Substitution: Nucleophilic substitution reactions can occur at the pyrimidine ring, where halogenated derivatives can be synthesized using halogenating agents like N-bromosuccinimide.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits significant biological activities, including antibacterial and antifungal properties.

Medicine: It has been investigated for its potential as a therapeutic agent in the treatment of various diseases, including cancer and neurodegenerative disorders.

Industry: The compound is used in the development of new materials with specific properties, such as high thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 6-isopropyl-2-phenyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one involves its interaction with specific molecular targets and pathways. It is known to inhibit certain enzymes and receptors, leading to the modulation of cellular processes. For example, it may inhibit the activity of protein kinases, which play a crucial role in cell signaling and regulation .

Comparison with Similar Compounds

6-isopropyl-2-phenyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one can be compared with other similar compounds, such as:

4-methyl-2-phenyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-7-one: This compound has a similar structure but with a methyl group instead of an isopropyl group.

4,6-dimethyl-2-phenyl-5,6,7,8-tetrahydropyrido[2,3-d]pyrimidin-7-one: This compound has an additional methyl group at the 6-position.

The uniqueness of 6-isopropyl-2-phenyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one lies in its specific substitution pattern, which imparts distinct biological and chemical properties .